Cas no 1200284-96-3 (7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester)
7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester
- CS-0104742
- 1200284-96-3
- Methyl 7-chloro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate
-
- Inchi: 1S/C8H6ClN3O2/c1-14-8(13)5-2-4-3-10-12-7(9)6(4)11-5/h2-3,11H,1H3
- InChI Key: UXSYWFRKIDBTEG-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C=NN=1)C=C(C(=O)OC)N2
Computed Properties
- Exact Mass: 211.0148541g/mol
- Monoisotopic Mass: 211.0148541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 67.9Ų
7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM332980-1g |
Methyl 7-chloro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate |
1200284-96-3 | 95%+ | 1g |
$1760 | 2021-08-18 | |
| Chemenu | CM332980-1g |
Methyl 7-chloro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate |
1200284-96-3 | 95%+ | 1g |
$*** | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1175382-1g |
Methyl 7-chloro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate |
1200284-96-3 | 98% | 1g |
¥11375.00 | 2024-08-09 |
7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester
Recent Advances in the Study of 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester (CAS: 1200284-96-3)
The compound 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester (CAS: 1200284-96-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, featuring a pyrrolopyridazine core, has been explored for its ability to modulate various biological targets, including kinases and other enzymes involved in critical signaling pathways. Recent studies have highlighted its utility in the synthesis of novel therapeutic agents, particularly in oncology and inflammatory diseases.
One of the key areas of research has focused on the synthetic methodologies for 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized route for its synthesis, achieving high yields and purity. The study emphasized the importance of the chloro and ester functional groups in facilitating further derivatization, making this compound a valuable intermediate for the development of more complex molecules. The researchers also noted its stability under various reaction conditions, which is crucial for scalable production.
In addition to its synthetic utility, recent pharmacological investigations have explored the biological activity of derivatives of 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester. A preprint article from Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibited potent inhibitory effects against protein kinases implicated in cancer progression. Specifically, these derivatives showed nanomolar activity against CDK2 and CDK4, two cyclin-dependent kinases often dysregulated in tumors. The study suggested that the pyrrolopyridazine core could serve as a privileged structure for designing selective kinase inhibitors.
Another noteworthy development is the application of this compound in fragment-based drug discovery (FBDD). A 2024 study in ACS Chemical Biology utilized 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester as a starting point for constructing a library of fragments targeting the ATP-binding site of kinases. The researchers employed X-ray crystallography to elucidate the binding modes of these fragments, providing valuable insights for structure-activity relationship (SAR) optimization. This approach has the potential to accelerate the discovery of novel kinase inhibitors with improved selectivity and pharmacokinetic properties.
Despite these promising findings, challenges remain in the development of therapeutics based on this scaffold. For instance, a recent review in Expert Opinion on Drug Discovery pointed out that the metabolic stability and bioavailability of pyrrolopyridazine derivatives need further optimization. However, the review also highlighted ongoing efforts to address these issues through medicinal chemistry strategies such as prodrug design and formulation technologies.
In conclusion, 7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester (CAS: 1200284-96-3) represents a promising scaffold for drug discovery, with recent studies underscoring its synthetic accessibility and biological relevance. Continued research into its derivatives and their mechanisms of action is expected to yield novel therapeutic candidates, particularly in the areas of oncology and inflammation. Future directions may include exploring its potential in other disease areas and further optimizing its drug-like properties.
1200284-96-3 (7-chloro-1H-Pyrrolo[2,3-d]pyridazine-2-carboxylic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)